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Compound of Interest

Compound Name: (S)-(+)-2-Aminobutane

Cat. No.: B7771327 Get Quote

Core Chemical Properties of (S)-(+)-2-
Aminobutane
(S)-(+)-2-Aminobutane, also known as (S)-(+)-sec-butylamine, is a chiral organic compound.

Its fundamental chemical data, including molecular formula and weight, are crucial for

researchers in fields such as organic synthesis, pharmacology, and materials science.

Physicochemical Data
The essential quantitative properties of (S)-(+)-2-aminobutane are summarized below. This

data is foundational for stoichiometric calculations, analytical characterization, and

experimental design.

Parameter Value Citations

Molecular Formula C₄H₁₁N [1][2][3][4][5]

Molecular Weight 73.14 g/mol [2][4][6][7][8]

Linear Formula CH₃CH₂CH(NH₂)CH₃ [6][9]

CAS Number 513-49-5 [2][5][7]

As this article focuses on the fundamental molecular properties of (S)-(+)-2-aminobutane,

detailed experimental protocols for its synthesis or use are beyond the current scope. Similarly,
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signaling pathways are not applicable to the intrinsic chemical characteristics of this small

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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